Cas no 1263282-23-0 (N-cyclopropyl-4-(piperidin-3-ylMethyl)pyriMidin-2- amine)

N-cyclopropyl-4-(piperidin-3-ylMethyl)pyriMidin-2- amine structure
1263282-23-0 structure
Product Name:N-cyclopropyl-4-(piperidin-3-ylMethyl)pyriMidin-2- amine
CAS No:1263282-23-0
MF:C13H20N4
MW:232.324702262878
CID:1219886
PubChem ID:46941877
Update Time:2025-04-20

N-cyclopropyl-4-(piperidin-3-ylMethyl)pyriMidin-2- amine Chemical and Physical Properties

Names and Identifiers

    • N-cyclopropyl-4-(piperidin-3-ylMethyl)pyriMidin-2- amine
    • N-cyclopropyl-4-(3-piperidinylmethyl)-2-Pyrimidinamine
    • 2-Pyrimidinamine, N-cyclopropyl-4-(3-piperidinylmethyl)-
    • N-cyclopropyl-4-(piperidin-3-ylmethyl)pyrimidin-2-amine
    • AKOS015899363
    • DA-46512
    • 1263282-23-0
    • Inchi: 1S/C13H20N4/c1-2-10(9-14-6-1)8-12-5-7-15-13(17-12)16-11-3-4-11/h5,7,10-11,14H,1-4,6,8-9H2,(H,15,16,17)
    • InChI Key: KZXACLVCDMAAOJ-UHFFFAOYSA-N
    • SMILES: N(C1=NC=CC(CC2CNCCC2)=N1)C1CC1

Computed Properties

  • Exact Mass: 232.16879665g/mol
  • Monoisotopic Mass: 232.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.8Ų
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